Cas no 1171381-75-1 (2-nitro-N-{2-3-(trifluoromethyl)phenoxyethyl}benzamide)

• Product Name: 2-nitro-N-{2-3-(trifluoromethyl)phenoxyethyl}benzamide
• CAS No: 1171381-75-1
• MF: C₁₆H₁₃F₃N₂O₄
• MW: 354.280634641647
• CID: 5779159
• PubChem ID: 30349968
• Update Time: 2025-05-26

2-nitro-N-{2-3-(trifluoromethyl)phenoxyethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-nitro-N-{2-3-(trifluoromethyl)phenoxyethyl}benzamide
• 1171381-75-1
• 2-nitro-N-[2-[3-(trifluoromethyl)phenoxy]ethyl]benzamide
• 2-nitro-N-(2-(3-(trifluoromethyl)phenoxy)ethyl)benzamide
• 2-nitro-N-{2-[3-(trifluoromethyl)phenoxy]ethyl}benzamide
• F5526-0358
• AKOS007110960
• VU0646072-1

• Inchi： 1S/C16H13F3N2O4/c17-16(18,19)11-4-3-5-12(10-11)25-9-8-20-15(22)13-6-1-2-7-14(13)21(23)24/h1-7,10H,8-9H2,(H,20,22)
• InChI Key： ZBJQCICYWWNXCQ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1)OCCNC(C1C=CC=CC=1[N+](=O)[O-])=O)(F)F

Computed Properties

• Exact Mass: 354.08274139g/mol
• Monoisotopic Mass: 354.08274139g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 84.2Ų

Additional information on 2-nitro-N-{2-3-(trifluoromethyl)phenoxyethyl}benzamide

Comprehensive Overview of 2-nitro-N-{2-[3-(trifluoromethyl)phenoxy]ethyl}benzamide (CAS No. 1171381-75-1)

2-nitro-N-{2-[3-(trifluoromethyl)phenoxy]ethyl}benzamide (CAS No. 1171381-75-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, often referred to by its abbreviated name 2-nitro-N-TFPEB, features a nitrobenzamide core linked to a trifluoromethylphenoxyethyl moiety, making it a subject of interest for its potential applications in drug discovery and material science.

The molecular structure of 2-nitro-N-{2-[3-(trifluoromethyl)phenoxy]ethyl}benzamide includes a nitro group (-NO₂) and a trifluoromethyl group (-CF₃), both of which are known to influence the compound's reactivity and binding affinity. Researchers have explored its role as a intermediate in synthesizing more complex molecules, particularly in the development of small-molecule inhibitors and bioactive agents. Its CAS No. 1171381-75-1 is frequently searched in academic databases, reflecting its relevance in modern chemistry.

In recent years, the demand for fluorinated compounds like 2-nitro-N-TFPEB has surged, driven by their applications in medicinal chemistry and crop protection. The trifluoromethyl group enhances metabolic stability and lipophilicity, traits highly sought after in drug design. This aligns with current trends in precision medicine and sustainable agriculture, where users often search for "fluorinated agrochemicals" or "nitrobenzamide derivatives."

From a synthetic perspective, CAS No. 1171381-75-1 is typically prepared via amide coupling reactions between 2-nitrobenzoic acid and 2-[3-(trifluoromethyl)phenoxy]ethylamine. Optimizing this process is a common topic in organic synthesis forums, with queries like "efficient synthesis of nitrobenzamide derivatives" frequently appearing in search engines. The compound's crystalline form and solubility profile are also critical for industrial scalability.

Beyond its chemical properties, 2-nitro-N-{2-[3-(trifluoromethyl)phenoxy]ethyl}benzamide has been studied for its potential biological activity. Preliminary research suggests interactions with enzyme targets, sparking interest in its use for therapeutic development. This ties into broader discussions on AI-driven drug discovery, a hot topic among researchers searching for "computational chemistry tools for bioactive molecules."

Environmental and safety considerations are equally important. While not classified as hazardous, proper handling of nitro-containing compounds like 2-nitro-N-TFPEB is emphasized in laboratory guidelines. Searches for "green chemistry alternatives for nitrobenzamides" reflect growing user interest in sustainable synthesis methods.

In summary, 2-nitro-N-{2-[3-(trifluoromethyl)phenoxy]ethyl}benzamide (CAS No. 1171381-75-1) represents a versatile compound at the intersection of pharmaceutical innovation and industrial chemistry. Its structural features and applications resonate with current trends, making it a valuable subject for both academic and commercial exploration.